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Cat. No.: B15567281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Suberosol, a naturally occurring lanostane-type triterpene, has demonstrated notable

biological activity, particularly as an anti-HIV agent. This technical guide provides a

comprehensive overview of the current scientific knowledge on Suberosol (CAS Number:

151368-42-2). It covers its chemical and physical properties, biological activity with a focus on

its anti-HIV effects, and insights into its potential mechanism of action. This document also

outlines detailed experimental protocols for the isolation and analysis of Suberosol and

discusses its potential modulation of key cellular signaling pathways. The information is

presented to support further research and development of Suberosol as a potential

therapeutic agent.

Chemical and Physical Properties
Suberosol is a tetracyclic triterpenoid derived from a lanostane hydride.[1] Its systematic

IUPAC name is (3S,5R,10S,13R,14R,15S,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methyl-5-

methylideneheptan-2-yl]-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,15-

diol.[1]
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Property Value Source

CAS Number 151368-42-2 [2]

Molecular Formula C₃₁H₅₀O₂ [1]

Molecular Weight 454.7 g/mol [1]

Appearance
Not explicitly stated in

reviewed literature

Solubility
Not explicitly stated in

reviewed literature

Spectroscopic Data:

While the primary literature confirms the structural elucidation of Suberosol was based on

spectroscopic evidence, specific spectral data such as ¹H NMR, ¹³C NMR, Mass Spectrometry,

and IR spectra are not readily available in the public domain. Researchers are advised to

consult the original publication by Li et al. (1993) for this detailed information.

Biological Activity: Anti-HIV Properties
The most significant reported biological activity of Suberosol is its ability to inhibit the

replication of the Human Immunodeficiency Virus (HIV).

Activity Cell Line EC₅₀ Source

Anti-HIV Replication H9 lymphocyte cells 3 µg/mL

This inhibitory effect was determined by monitoring the levels of p24 antigen, a core structural

protein of HIV, in cell cultures.

Mechanism of Action
The precise mechanism of action for Suberosol's anti-HIV activity has not been definitively

elucidated in the available literature. However, based on studies of other lanostane-type

triterpenes, a plausible mechanism is the inhibition of HIV-1 protease. HIV-1 protease is a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37892435/
https://www.mdpi.com/2072-6643/15/20/4360
https://www.mdpi.com/2072-6643/15/20/4360
https://www.benchchem.com/product/b15567281?utm_src=pdf-body
https://www.benchchem.com/product/b15567281?utm_src=pdf-body
https://www.benchchem.com/product/b15567281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


critical enzyme for the virus, responsible for cleaving newly synthesized polyproteins into

mature, functional viral proteins. Inhibition of this enzyme prevents the formation of infectious

viral particles. Several lanostane triterpenoids isolated from various natural sources have

demonstrated inhibitory activity against HIV-1 protease, suggesting that Suberosol may share

this mode of action.

Potential Modulation of Signaling Pathways
Direct studies on the effect of Suberosol on cellular signaling pathways are limited. However,

research on other lanostane triterpenes suggests potential interactions with key pathways that

are often dysregulated in viral infections and other diseases.

NF-κB Signaling Pathway: The NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) pathway is a crucial regulator of immune and inflammatory responses and

is often manipulated by viruses, including HIV, to promote their replication and survival.

Some lanostane triterpenoids have been shown to inhibit the activation of the NF-κB

pathway, thereby reducing inflammation and potentially viral replication.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is

involved in a wide range of cellular processes, including cell proliferation, differentiation, and

apoptosis. Dysregulation of this pathway is common in many diseases. Certain lanostane

triterpenes have been observed to modulate MAPK signaling, which could contribute to their

therapeutic effects.

The potential for Suberosol to modulate these pathways warrants further investigation to fully

understand its biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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